3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide

• IUPAC Name: 3-[1-(3-methylbenzoyl)piperidin-4-yl]-N-[[3-(trifluoromethyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C24H27F3N2O2/c1-17-4-2-6-20(14-17)23(31)29-12-10-18(11-13-29)8-9-22(30)28-16-19-5-3-7-21(15-19)24(25,26)27/h2-7,14-15,18H,8-13,16H2,1H3,(H,28,30)
• InChI Key: GMHCMFPXXIPADP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCC(CC2)CCC(=O)NCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C24H27F3N2O2
• Molecular Weight: 432.5 g/mol

Description

3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for therapeutic use.

Mechanism of Action

The mechanism of action of 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide are diverse and complex. This compound has been shown to exhibit anti-inflammatory, analgesic, and neuroprotective effects, among others. It has also been shown to have an impact on the immune system and on various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide in lab experiments is its versatility. This compound can be used to study a range of biological processes and pathways, making it a useful tool for researchers. However, one limitation of using this compound is its potential toxicity. Careful handling and monitoring are required to ensure the safety of researchers and experimental subjects.

Future Directions

There are many potential future directions for research on 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to exhibit anti-tumor activity in some studies. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide involves several steps. The starting material for this synthesis is piperidine, which is reacted with 3-methylbenzoyl chloride to form 1-(3-methylbenzoyl)-4-piperidinone. This intermediate is then reacted with 3-(trifluoromethyl)benzylamine to form the final product, 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide.

Scientific Research Applications

The scientific research application of 3-[1-(3-methylbenzoyl)-4-piperidinyl]-N-[3-(trifluoromethyl)benzyl]propanamide is vast and varied. This compound has been studied for its potential use in the treatment of various diseases and conditions, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a pain reliever and as an anti-inflammatory agent.